Hydridoarsenic(2.) (triplet)
Description
Hydridoarsenic(2.) (triplet), with the molecular formula AsH, is a reactive arsenic monohydride species in its triplet electronic state. The term "triplet" denotes that the compound has two unpaired electrons, resulting in a higher-energy spin state compared to its singlet counterpart. Key properties include:
- Molecular Weight: 75.9296 g/mol
- Synonyms: Arsanediyl (triplet), arsenic monohydride, AsH(2.) .
- Structure: The triplet state confers unique reactivity due to its unpaired electrons, making it a transient intermediate in arsenic chemistry.
Properties
Molecular Formula |
AsH |
|---|---|
Molecular Weight |
75.9296 g/mol |
IUPAC Name |
λ1-arsane |
InChI |
InChI=1S/AsH/h1H |
InChI Key |
UIESIEAPEWREMY-UHFFFAOYSA-N |
Canonical SMILES |
[AsH] |
Origin of Product |
United States |
Comparison with Similar Compounds
Triplet-State Compounds: Electronic and Structural Differences
Triplet-state species are distinguished by their unpaired electrons and higher adiabatic energy separation from singlet states. For example:
Table 1: Adiabatic Singlet–Triplet Separation Energies (Te)
| Compound Class | Te (kcal/mol) | Reference |
|---|---|---|
| Generic Triplet-State | ~20–50 |
Note: Specific Te values for Hydridoarsenic(2.) (triplet) are unavailable in the evidence, but typical separations for small molecules range from 20–50 kcal/mol .
Key Comparisons:
- Triplet Aryl/Vinyl Nitrenes : Stabilized via photolysis in inert crystal lattices, these nitrenes share the triplet state’s high reactivity. Unlike Hydridoarsenic(2.), they are explored for magnetic material synthesis .
- Arsine (AsH₃) : A singlet-state arsenic hydride, AsH₃ is stable and widely studied. Hydridoarsenic(2.) (triplet) differs in spin state, electron configuration, and transient nature .
Table 2: Structural and Reactivity Comparison
Arsenic-Containing Hydrides
Hydridoarsenic(2.) (triplet) differs from other arsenic hydrides like AsH₃ and As₂H₄ in both stoichiometry and electronic structure. For instance:
- Hydridoarsenic(2.) (triplet) : Linear geometry (inferred from analogous diatomic hydrides) with unpaired electrons, limiting its practical applications to theoretical or niche experimental contexts .
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